Cas no 1807101-51-4 (7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole)

• Product Name: 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole
• CAS No: 1807101-51-4
• MF: C₁₀H₆ClF₂NO₂
• MW: 245.609948635101
• CID: 4819847
• Update Time: 2025-06-19

7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole

• Inchi： 1S/C10H6ClF2NO2/c11-4-7(15)5-2-1-3-6-8(5)16-10(14-6)9(12)13/h1-3,9H,4H2
• InChI Key： UJMUHPKSSKDGJF-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C2C=1OC(C(F)F)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole

Introduction to 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole (CAS No. 1807101-51-4)

7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole, with the chemical formula C₁₁H₆ClF₂NO₃, is a significant compound in the field of pharmaceutical chemistry. This molecule, identified by its CAS number 1807101-51-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloroacetyl and difluoromethyl substituents in its benzodioxazole core imparts distinct reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The benzodioxazole moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas. Its aromatic structure provides stability and interacts favorably with biological targets, while the acyl and fluorinated groups enhance binding affinity and metabolic stability. The specific combination of these functional groups in 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole suggests a potential role in modulating biological pathways associated with inflammation, cancer, and infectious diseases.

Recent advancements in computational chemistry have enabled the rational design of molecules like 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole. By leveraging molecular docking simulations, researchers have identified this compound as a promising candidate for inhibiting enzymes involved in tumor growth and progression. Specifically, studies have highlighted its interaction with kinases and proteases, which are critical regulators of cellular signaling pathways. The chloroacetyl group serves as a handle for further derivatization, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

In vitro studies have demonstrated the compound's efficacy in disrupting the activity of key enzymes linked to cancer cell proliferation. The difluoromethyl group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with target proteins. These findings align with the growing interest in fluorinated compounds, which are known for their improved pharmacokinetic profiles. The benzodioxazole core further contributes to the molecule's stability, ensuring prolonged circulation and sustained therapeutic effect.

The synthesis of 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloroacetyl group typically involves acylation reactions using appropriate chloroacetyl derivatives, while the incorporation of the difluoromethyl group often relies on metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity but also its versatility as a building block for more complex drug candidates.

Evaluation of the compound's pharmacological profile has revealed potential applications beyond oncology. Preliminary data suggest that 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. This dual functionality makes it an attractive candidate for developing therapeutics that address both cancer and inflammatory diseases simultaneously.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence not only enhances binding affinity but also influences metabolic stability and distribution. In 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole, the two fluorine atoms are strategically positioned to maximize these effects while minimizing off-target interactions. This careful design underscores the importance of structural optimization in drug development.

Ongoing research is exploring novel derivatives of 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole to further enhance their therapeutic potential. By modifying other functional groups or introducing additional substituents, scientists aim to improve solubility, bioavailability, and target specificity. These efforts are part of a broader trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and molecular profiles.

The benzodioxazole scaffold itself has a rich history in drug discovery, with several approved drugs featuring this moiety. Its structural versatility allows for diverse modifications while maintaining core pharmacological activity. The success of these drugs has paved the way for new generations of benzodioxazole derivatives like 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole.

In conclusion, 7-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole (CAS No. 1807101-51-4) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for developing novel therapeutics targeting cancer and inflammatory diseases. As research continues to uncover new applications for this compound and its derivatives, its importance in medicinal chemistry is likely to grow further.